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For researchers, scientists, and drug development professionals, understanding the specificity
of a chemical probe is paramount to generating reliable experimental results and developing
safe and effective therapeutics. This guide provides a comparative assessment of ML191, a
known antagonist of the G protein-coupled receptor 55 (GPR55), with other alternative
compounds. We present supporting experimental data, detailed protocols for key assays, and
visualizations to facilitate a comprehensive understanding of its performance in cellular models.

ML191 is a potent and selective antagonist of GPR55, a receptor implicated in various
physiological processes, including pain, inflammation, and cancer.[1] Its utility as a research
tool and potential therapeutic lead is critically dependent on its specificity. This guide compares
ML191 to other GPR55 antagonists—ML192, ML193, and CID16020046—to provide a clear
perspective on its performance.

Comparative Analysis of GPR55 Antagonists

The following table summarizes the quantitative data for ML191 and its comparator compounds
from various cellular assays.
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[1]
ML191 160 328 6.6+0.1 Yes
ML192 1080 1100 6.4 £ 0.08 >45-fold
ML193 221 200 6.8 + 0.07 >27-145-fold
CIiD16020046 Not Reported Not Reported Not Reported Selective

Signaling Pathways and Experimental Workflows

To visualize the biological context and experimental approaches for assessing ML191's
specificity, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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